molecular formula C10H18N4O B6226868 1-[1,3-dimethyl-5-(morpholin-4-yl)-1H-pyrazol-4-yl]methanamine CAS No. 1152522-50-3

1-[1,3-dimethyl-5-(morpholin-4-yl)-1H-pyrazol-4-yl]methanamine

Cat. No. B6226868
CAS RN: 1152522-50-3
M. Wt: 210.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “1-[1,3-dimethyl-5-(morpholin-4-yl)-1H-pyrazol-4-yl]methanamine” is also known by its IUPAC name, 1,3-Dimethyl-5-morpholino-1H-pyrazol-4-amine . It has a molecular weight of 196.254 and its molecular formula is C9H16N4O . The SMILES representation of this compound is CN1N=C©C(N)=C1N1CCOCC1 .


Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C9H16N4O . It contains a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms, and a morpholine ring, which is a six-membered ring with one oxygen atom and one nitrogen atom .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be inferred from its molecular structure. This compound has a molecular weight of 196.254 . Its exact physical properties such as melting point, boiling point, and density would need to be determined experimentally.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound 1-[1,3-dimethyl-5-(morpholin-4-yl)-1H-pyrazol-4-yl]methanamine involves the reaction of 1H-pyrazole-4-carbaldehyde with 1,3-dimethyl-5-(morpholin-4-yl)-1H-pyrazole-4-carboxylic acid followed by reduction with sodium borohydride and subsequent reaction with chloromethyl methyl ether.", "Starting Materials": [ "1H-pyrazole-4-carbaldehyde", "1,3-dimethyl-5-(morpholin-4-yl)-1H-pyrazole-4-carboxylic acid", "sodium borohydride", "chloromethyl methyl ether" ], "Reaction": [ "Step 1: Reaction of 1H-pyrazole-4-carbaldehyde with 1,3-dimethyl-5-(morpholin-4-yl)-1H-pyrazole-4-carboxylic acid in the presence of a suitable solvent and a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the corresponding amide intermediate.", "Step 2: Reduction of the amide intermediate with sodium borohydride in a suitable solvent such as methanol or ethanol to form the corresponding amine intermediate.", "Step 3: Reaction of the amine intermediate with chloromethyl methyl ether in the presence of a suitable base such as triethylamine to form the final product 1-[1,3-dimethyl-5-(morpholin-4-yl)-1H-pyrazol-4-yl]methanamine." ] }

CAS RN

1152522-50-3

Product Name

1-[1,3-dimethyl-5-(morpholin-4-yl)-1H-pyrazol-4-yl]methanamine

Molecular Formula

C10H18N4O

Molecular Weight

210.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.